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Compound of Interest

Compound Name: DDO-02005

Cat. No.: B11934908 Get Quote

For researchers, scientists, and drug development professionals handling DDO-02005,

adherence to proper disposal protocols is critical for laboratory safety and environmental

protection. While a specific Safety Data Sheet (SDS) for DDO-02005 is not publicly available,

its chemical structure (Formula: C21H27Cl2N3O2) as a chlorinated, nitrogen-containing

organic compound necessitates stringent disposal measures in line with regulations for

hazardous chemical waste.

Core Principles for Disposal
The disposal of DDO-02005, like other chlorinated organic compounds, requires careful

handling to mitigate potential environmental and health risks. Such compounds are often toxic

to aquatic life and may be non-biodegradable.[1] Therefore, direct disposal into sanitary sewer

systems is strictly prohibited.[2] The recommended method for the disposal of highly

chlorinated organic residues is high-temperature incineration.[1]

All personnel handling DDO-02005 must be trained in hazardous waste management and

follow all institutional and regulatory guidelines.
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Property Value Source

Molecular Formula C21H27Cl2N3O2 Internal

Classification
Chlorinated, Nitrogen-

Containing Organic Compound
Internal

Recommended Disposal High-Temperature Incineration [1]

Prohibited Disposal Sanitary Sewer System [2]

Step-by-Step Disposal Protocol
Segregation of Waste:

Collect all waste containing DDO-02005 (e.g., unused product, contaminated labware, and

personal protective equipment) in a dedicated, properly labeled hazardous waste

container.

Keep halogenated organic waste, such as DDO-02005, separate from non-halogenated

waste streams to facilitate proper treatment and disposal.[3][4]

Ensure aqueous waste is collected separately from organic solvent waste.[3]

Container Management:

Use only approved, chemically compatible, and leak-proof containers for waste collection.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"DDO-02005," and any other identifiers required by your institution or local regulations.

Keep the waste container securely closed at all times, except when adding waste.

Storage:

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

Follow all institutional guidelines for the temporary storage of hazardous chemical waste.
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Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the DDO-
02005 waste.

Provide the waste disposal company with accurate information about the waste stream to

ensure it is handled and treated in accordance with all applicable regulations.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of DDO-02005 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tandfonline.com [tandfonline.com]

2. Laboratory chemical waste [watercorporation.com.au]

3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

4. ptb.de [ptb.de]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for DDO-
02005]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934908#ddo-02005-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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